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Compound Name: o
Tetraethylethylenediamine

Cat. No.: B1294323

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N,N',N'-Tetraethylethylenediamine (TEEDA), a substituted ethylenediamine, is a versatile
chelating agent and Lewis base utilized in various chemical applications. Its two tertiary amine
groups, separated by an ethylene bridge, allow it to act as a bidentate ligand, forming stable
complexes with a variety of metal ions. This property makes it a valuable component in
coordination chemistry, catalysis, and as a curing agent for epoxy resins. This technical guide
provides a comprehensive overview of the chemical stability and reactivity profile of TEEDA,
drawing on available data and comparisons with its well-studied analog, N,N,N',N'-
tetramethylethylenediamine (TMEDA).

Chemical and Physical Properties

A summary of the key physical and chemical properties of N,N,N',N'-
Tetraethylethylenediamine is presented in the table below.
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Property Value Source
CAS Number 150-77-6 [1]
Molecular Formula C10H24N2 [2]
Molecular Weight 172.32 g/mol [2]
Appearance Colorless to light yellow liquid [2]
Boiling Point 189-192 °C (lit.)

Density 0.808 g/mL at 25 °C (lit.)

Refractive Index (n20/D) 1.4343 (lit.)

- Soluble in water and many
Solubility . [11[2]
organic solvents.

Chemical Stability

Detailed quantitative studies on the chemical stability of N,N,N',N'-Tetraethylethylenediamine
are limited in the publicly available literature. However, based on its chemical structure as a
tertiary amine and information from safety data sheets, the following stability profile can be
inferred:

o Thermal Stability: The compound is expected to be relatively stable at ambient temperatures.
However, thermal decomposition can occur at elevated temperatures, leading to the release
of irritating and toxic gases and vapors, including nitrogen oxides (NOx), carbon monoxide
(CO), and carbon dioxide (CO2)[1].

e Air and Light Sensitivity: N,N,N',N'-Tetraethylethylenediamine is noted to be air-
sensitive[3]. Prolonged exposure to air and light may lead to degradation and discoloration. It
iIs recommended to store the compound under an inert atmosphere, such as nitrogen or
argon, and protected from light[4].

e Moisture Sensitivity: As a hygroscopic substance, it can absorb moisture from the air. This
can affect its purity and reactivity, particularly in moisture-sensitive applications.
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e pH Stability: As a basic compound, N,N,N’,N'-Tetraethylethylenediamine is stable in neutral
to basic conditions. In acidic conditions, it will readily form ammonium salts. The stability of
the molecule itself in strong acidic or basic solutions over extended periods has not been
extensively documented.

e Incompatible Materials: It is incompatible with strong oxidizing agents, acids, acid chlorides,
and acid anhydrides[5]. Reactions with these substances can be exothermic and potentially
hazardous.

Reactivity Profile

N,N,N',N'-Tetraethylethylenediamine exhibits reactivity characteristic of a tertiary amine and

a bidentate ligand.

Basicity and Nucleophilicity

As a tertiary amine, TEEDA is a Brgnsted-Lowry base, readily accepting protons to form the
corresponding ammonium cations. It also functions as a Lewis base, donating its lone pair of
electrons on the nitrogen atoms to electron-deficient species. This Lewis basicity is central to
its role as a ligand in coordination chemistry.

Coordination Chemistry

TEEDA is an effective bidentate ligand, forming stable chelate complexes with a wide range of
metal ions. The two nitrogen atoms coordinate to the metal center, forming a five-membered
ring, which enhances the stability of the complex (the chelate effect). It has been used in the
synthesis of various metal complexes, which are instrumental in catalysis and materials
science[2]. The formation equilibria of dimethyltin(IVV) complexes with TEEDA have been
investigated, and the stoichiometry and stability constants of the resulting complexes have
been determined[6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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